Cas no 1428233-82-2 (7-methyl-3-(piperazin-1-ylcarbonyl)pyrazolo[1,5-a]pyridine)

• Product Name: 7-methyl-3-(piperazin-1-ylcarbonyl)pyrazolo[1,5-a]pyridine
• CAS No: 1428233-82-2
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 5576639
• Update Time: 2025-10-28

7-methyl-3-(piperazin-1-ylcarbonyl)pyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-3-(piperazin-1-ylcarbonyl)pyrazolo[1,5-a]pyridine
• Methanone, (7-methylpyrazolo[1,5-a]pyridin-3-yl)-1-piperazinyl-

• Inchi： 1S/C13H16N4O/c1-10-3-2-4-12-11(9-15-17(10)12)13(18)16-7-5-14-6-8-16/h2-4,9,14H,5-8H2,1H3
• InChI Key： OPUZEXQFRHJVPQ-UHFFFAOYSA-N
• SMILES： C(C1=C2N(N=C1)C(C)=CC=C2)(N1CCNCC1)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 8.32±0.10(Predicted)

Additional information on 7-methyl-3-(piperazin-1-ylcarbonyl)pyrazolo[1,5-a]pyridine

7-Methyl-3-(Piperazin-1-ylcarbonyl)Pyrazolo[1,5-a]Pyridine: A Comprehensive Overview

7-Methyl-3-(Piperazin-1-ylcarbonyl)Pyrazolo[1,5-a]Pyridine is a fascinating compound with the CAS number 1428233-82-2. This compound belongs to the class of pyrazolo[1,5-a]pyridines, which are known for their unique structural features and potential applications in various fields. The molecule's structure incorporates a methyl group at the 7-position and a piperazine ring attached via a carbonyl group at the 3-position, making it a derivative of pyrazolo[1,5-a]pyridine. This combination of functional groups imparts interesting chemical and biological properties to the compound.

The synthesis of 7-Methyl-3-(Piperazin-1-ylcarbonyl)Pyrazolo[1,5-a]Pyridine involves a series of carefully designed organic reactions. Researchers have explored various methods to construct the pyrazolo[1,5-a]pyridine core, including cyclization reactions and coupling techniques. The introduction of the methyl and piperazine groups is typically achieved through substitution or alkylation reactions. These synthetic routes are optimized to ensure high yields and purity of the final product, which is crucial for its applications in research and development.

Recent studies have highlighted the potential of 7-Methyl-3-(Piperazin-1-ylcarbonyl)Pyrazolo[1,5-a]Pyridine in the field of pharmacology. The compound has shown promising activity in preclinical models, particularly in its ability to modulate certain cellular pathways. For instance, research has demonstrated that this compound exhibits selective inhibition of specific kinases, making it a potential candidate for drug development targeting diseases such as cancer or inflammatory disorders. The presence of the piperazine ring is particularly significant as it contributes to the molecule's bioavailability and binding affinity to target proteins.

In addition to its pharmacological applications, 7-Methyl-3-(Piperazin-1-ylcarbonyl)Pyrazolo[1,5-a]Pyridine has also been investigated for its electronic properties. The pyrazolo[1,5-a]pyridine scaffold is known for its aromaticity and conjugation capabilities, which make it suitable for use in materials science. Researchers have explored its potential as a component in organic semiconductors and optoelectronic devices. The methyl group at the 7-position further enhances the molecule's stability and electronic characteristics, making it a valuable building block in this field.

The structural versatility of 7-Methyl-3-(Piperazin-1-ylcarbonyl)Pyrazolo[1,5-a]Pyridine has also led to its use as an intermediate in the synthesis of more complex molecules. By modifying different positions on the pyrazolo[1,5-a]pyridine ring, chemists can create derivatives with tailored properties for specific applications. For example, substitution at other positions can lead to compounds with enhanced solubility or improved interaction with biological targets.

From an analytical standpoint, 7-Methyl-3-(Piperazin-1-ylcarbonyl)Pyrazolo[1,5-a]Pyridine has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and UV-vis (Ultraviolet-visible Spectroscopy). These analyses provide insights into the compound's molecular structure, purity, and stability under various conditions. Additionally, mass spectrometry has been employed to confirm the molecular formula and molecular weight of the compound.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of 7-Methyl-3-(Piperazin-1-y-carbonyl)Pyrazolo[1,5-a]Pyridine. Collaborative efforts between chemists and biologists are focused on understanding how this compound interacts with cellular components at a molecular level. Such studies are expected to pave the way for its translation into clinical applications or industrial uses.

In conclusion,7-Methyl-3-(Piperazin-y-carbonyl) Pyrazolo [ ̃ ,a ] Pyridine is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables it to serve as both a pharmacological agent and a material for advanced technologies. As research continues to uncover new aspects of this compound's properties and applications,7-Methyl - 3 - ( Piperazine - y - carbonyl ) Pyrazol o [ ̃ ,a ] Pyri d ine remains an intriguing subject of study for scientists worldwide.